Cas no 166180-39-8 (ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate)

• Product Name: ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate
• CAS No: 166180-39-8
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD06637563
• CID: 2153962
• PubChem ID: 11275880
• Update Time: 2025-06-09

ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-3-oxo-3-(2-thienyl)propanoate
• ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate
• 166180-39-8
• CS-0262415
• EN300-82496
• DB-360391
• Z803101558
• G49038
• ethyl 2-methyl-3-oxo-3-thiophen-2-ylpropanoate
• ethyl2-methyl-3-oxo-3-(thiophen-2-yl)propanoate
• AKOS010590540
• RGA18039
• SCHEMBL7371106

• MDL： MFCD06637563
• Inchi： 1S/C10H12O3S/c1-3-13-10(12)7(2)9(11)8-5-4-6-14-8/h4-7H,3H2,1-2H3
• InChI Key： AXWZJOZJORQOKU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 212.05071541Da
• Monoisotopic Mass: 212.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Additional information on ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate

Comprehensive Overview of Ethyl 2-Methyl-3-Oxo-3-(Thiophen-2-Yl)Propanoate (CAS No. 166180-39-8)

Ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate (CAS No. 166180-39-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring and an ester functional group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly for designing bioactive molecules targeting metabolic disorders and inflammation. The compound's CAS number 166180-39-8 is frequently searched in scientific databases, reflecting its relevance in modern organic synthesis.

In recent years, the demand for heterocyclic compounds like ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate has surged due to their role in developing sustainable agrochemicals. With growing interest in green chemistry, scientists are investigating eco-friendly synthesis routes for this ester derivative. Online queries often include terms such as "thiophene derivatives uses" and "synthesis of ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate," highlighting its industrial significance. The compound’s keto-ester functionality also attracts attention in material science for polymer modifications.

The physicochemical properties of CAS 166180-39-8 contribute to its versatility. Its moderate polarity and stability under ambient conditions make it suitable for multi-step reactions. Laboratories frequently employ it in Michael addition reactions or as a precursor for heterocycle-fused scaffolds. Discussions on platforms like ResearchGate often focus on optimizing its yield via catalytic methods, aligning with the trend toward atom-efficient synthesis. Such topics resonate with chemists seeking cost-effective intermediates for large-scale production.

From an analytical perspective, ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate is characterized using advanced techniques like NMR spectroscopy and HPLC-MS. These methods are critical for quality control, especially when the compound is used in high-value API synthesis. Searches related to "spectral data of CAS 166180-39-8" are common among analytical chemists. Additionally, its compatibility with microwave-assisted synthesis has been explored, addressing the need for faster reaction times in industrial settings.

Emerging trends in precision medicine have further amplified interest in this compound. Its thiophene moiety is being studied for potential kinase inhibition, a hot topic in oncology research. Patent filings reveal its incorporation into small-molecule probes for diagnostic applications. This aligns with frequent search queries like "thiophene-based drug candidates 2024" or "CAS 166180-39-8 biological activity," underscoring its interdisciplinary appeal.

In conclusion, ethyl 2-methyl-3-oxo-3-(thiophen-2-yl)propanoate (CAS No. 166180-39-8) exemplifies the convergence of synthetic utility and innovative applications. Its role in drug development, agrochemical innovation, and material science ensures sustained relevance. As research progresses, this compound will likely remain a focal point for scientists addressing global challenges in health and sustainability.